Cas no 2137774-93-5 (methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate)

• Product Name: methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate
• CAS No: 2137774-93-5
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD31602691
• CID: 5609075
• PubChem ID: 132347055
• Update Time: 2025-06-20

methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137774-93-5
• methyl 4-[(2-hydroxyethyl)amino]oxane-4-carboxylate
• EN300-814272
• methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate

• MDL： MFCD31602691
• Inchi： 1S/C9H17NO4/c1-13-8(12)9(10-4-5-11)2-6-14-7-3-9/h10-11H,2-7H2,1H3
• InChI Key： OCOCIDCFYNFGEB-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC1)NCCO

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 67.8Ų

Additional information on methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate

Professional Introduction to Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate (CAS No. 2137774-93-5)

Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate, identified by its CAS number 2137774-93-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of novel bioactive agents. The unique structural features of this molecule, including its aminooxane backbone and the presence of a hydroxyethyl side chain, make it a valuable intermediate in the construction of complex molecular architectures.

The chemical structure of Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate consists of an oxane ring substituted with an amine group at the fourth position and a carboxylate moiety at the same position. The presence of the hydroxyethyl group introduces both hydrophilic and hydrophobic interactions, making this compound amenable to various solubility profiles depending on its environment. This characteristic is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical factors.

In recent years, there has been growing interest in the development of new therapeutic agents derived from heterocyclic compounds. The aminooxane core is a privileged scaffold in medicinal chemistry due to its ability to mimic natural biological structures and exhibit favorable pharmacokinetic properties. Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown its potential utility in the development of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

The compound's reactivity is further enhanced by its carboxylate group, which can participate in various chemical transformations such as esterification, amidation, and coupling reactions. These reactions are fundamental in the construction of more complex molecules, allowing for the creation of derivatives with tailored biological activities. The hydroxyethyl group also provides a site for further functionalization, enabling the attachment of other pharmacophores or tags that can enhance drug delivery systems.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. These computational methods have been particularly useful in identifying lead compounds that can be further refined through experimental synthesis and characterization.

The synthesis of Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on an appropriately substituted oxane precursor, followed by functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of sustainable reagents and processes that minimize waste and energy consumption.

In clinical research, Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate has been investigated for its potential role as an adjuvant in vaccine formulations. The amine and hydroxyl groups on this compound can interact with biological molecules to enhance immune responses without eliciting toxicity. Preclinical studies have demonstrated promising results in animal models, suggesting its feasibility for human trials. These findings align with broader trends in immunology where novel adjuvants are being sought to improve vaccine efficacy against infectious diseases.

The compound's structural versatility also makes it a valuable tool in material science applications beyond pharmaceuticals. For example, it can be incorporated into polymers or coatings to impart specific properties such as biodegradability or antimicrobial activity. Such materials are increasingly important in medical devices and wound dressings where functionality directly impacts performance.

Economic considerations play a significant role in the industrial production of Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate. Manufacturers must balance cost-effectiveness with quality control measures to ensure that the final product meets regulatory standards for pharmaceutical use. Continuous process improvement techniques have been adopted by several chemical companies to enhance production efficiency while maintaining high standards of purity and consistency.

The future prospects for Methyl 4-(2-hydroxyethyl)aminooxane-4-carboxylate are promising, given its diverse applications and ongoing research efforts. As new synthetic methodologies emerge, it is expected that more efficient routes will be developed, further reducing production costs and expanding accessibility for researchers worldwide. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into viable therapeutic agents that address unmet medical needs.